Cas no 1699102-09-4 (methyl 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate)

• Product Name: methyl 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate
• CAS No: 1699102-09-4
• MF: C₇H₁₁BrN₄O₂
• MW: 263.091840028763
• CID: 5897208
• PubChem ID: 103098482
• Update Time: 2025-10-18

methyl 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate
• 1699102-09-4
• EN300-1107997

• Inchi： 1S/C7H11BrN4O2/c1-14-5(13)3-2-4-12-6(8)10-7(9)11-12/h2-4H2,1H3,(H2,9,11)
• InChI Key： PSLHYVIRFBGVKM-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCCC(=O)OC

Computed Properties

• Exact Mass: 262.00654g/mol
• Monoisotopic Mass: 262.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83Ų

Additional information on methyl 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate

Introduction to Methyl 4-(3-Amino-5-Bromo-1H-1,2,4-Triazol-1-Yl)Butanoate (CAS No. 1699102-09-4)

Methyl 4-(3-Amino-5-Bromo-1H-1,2,4-Triazol-1-Yl)Butanoate, identified by the CAS registry number 1699102-09-4, is a compound of significant interest in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. The molecule consists of a methyl ester group attached to a butanoate chain, which is further connected to a triazole ring substituted with amino and bromo groups. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it a valuable building block in organic synthesis.

The triazole ring system in Methyl 4-(3-Amino-5-Bromo-1H-1,2,4-Triazol-1-Yl)Butanoate is particularly noteworthy. Triazoles are heterocyclic aromatic compounds known for their stability and ability to form strong hydrogen bonds. The presence of the amino group at position 3 and the bromo group at position 5 introduces additional functionality to the molecule. These substituents can participate in various chemical reactions, such as nucleophilic substitutions or additions, making the compound highly versatile in synthetic chemistry.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a precursor for bioactive molecules targeting specific therapeutic areas. For instance, the bromo group can serve as a leaving group in substitution reactions, enabling the introduction of diverse substituents that may enhance pharmacokinetic properties or improve bioavailability. Additionally, the amino group provides opportunities for further functionalization, such as the introduction of hydrophilic or hydrophobic moieties to optimize drug delivery systems.

In terms of synthesis, Methyl 4-(3-Amino-5-Bromo-1H-1,2,4-Triazol-1-Yl)Butanoate can be prepared through a variety of routes. One common method involves the reaction of an appropriate triazole derivative with a methyl ester under controlled conditions. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity of the final product. Optimization studies have shown that mild reaction conditions are often sufficient to achieve desired outcomes without compromising the stability of sensitive functional groups.

The application of this compound extends beyond pharmaceuticals. Its structural features make it an attractive candidate for use in materials science, particularly in the development of advanced polymers and coatings. The ability to form hydrogen bonds due to the triazole ring can enhance intermolecular interactions, leading to materials with improved mechanical properties or thermal stability. Furthermore, the presence of electron-withdrawing groups like bromine can influence electronic properties, making this compound suitable for applications in electronics or optoelectronics.

From an environmental perspective, understanding the degradation pathways and toxicity profile of Methyl 4-(3-Amino-5-Bromo-) is crucial for its safe handling and disposal. Recent research has focused on evaluating its biodegradability under various environmental conditions. Preliminary findings suggest that while the compound exhibits moderate persistence in certain environments, its degradation products are not significantly harmful to aquatic life when managed appropriately.

In conclusion, Methyl 4-(3-Amino-) represents a multifaceted compound with promising applications across diverse scientific domains. Its unique combination of functional groups provides chemists with a versatile platform for innovation in drug development and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.